Cas no 1132709-15-9 ((1R,2R)-Bortezomib)

(1R,2R)-Bortezomib is a stereoisomer of the proteasome inhibitor Bortezomib, known for its selective and potent inhibition of the 26S proteasome. This chiral variant exhibits enhanced binding affinity and specificity toward the proteasome's β5 subunit, contributing to improved pharmacological activity. Its (1R,2R) configuration ensures greater metabolic stability and reduced off-target effects compared to other stereoisomers. The compound is widely utilized in research applications, particularly in studying mechanisms of apoptosis and cancer therapeutics, due to its reliable inhibition of NF-κB signaling. High purity and well-defined stereochemistry make it a valuable reference standard for analytical and preclinical studies. Storage under inert conditions is recommended to maintain stability.

(1R,2R)-Bortezomib structure

Product Name:(1R,2R)-Bortezomib

CAS No:1132709-15-9

MF:C₁₉H₂₅BN₄O₄

MW:384.237204313278

CID:1030966

PubChem ID:59476170

Update Time:2025-10-28

(1R,2R)-Bortezomib Chemical and Physical Properties

Names and Identifiers

- ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
- (1R,2R)-Bortezomib
- [(1R)-3-methyl-1-[[(2R)-3-phenyl-2-(pyrazine-2-carbonylamino)propanoyl]amino]butyl]boronic acid
- Bortezomib Impurity H
- N-[(1R)-1-Borono-3-methylbutyl]-Nalpha-(pyrazine-2-carbonyl)-D-phenylalaninamide
- Boronic acid, B-[(1R)-3-methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-; B-[(1R)-3-Methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]boronic acid; bortezomib diastereomer (R,R) (USP); bortezomib related compound A (USP)
- PD194091
- BDBM50571512
- GXJABQQUPOEUTA-WBVHZDCISA-N
- SCHEMBL8049740
- Bortezomib Impurity (R,R-Isomer)
- AKOS016844849
- ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronicacid
- 1132709-15-9
- (1R,2R)-Bortezomib (>85%)
- CHEMBL4858320
- DTXSID10732163
- MDL： MFCD26940312
- Inchi： 1S/C19H25BN4O4/c1-13(2)10-17(20(27)28)24-18(25)15(11-14-6-4-3-5-7-14)23-19(26)16-12-21-8-9-22-16/h3-9,12-13,15,17,27-28H,10-11H2,1-2H3,(H,23,26)(H,24,25)/t15-,17+/m1/s1
- InChI Key： GXJABQQUPOEUTA-WBVHZDCISA-N
- SMILES： O=C([C@@H](CC1C=CC=CC=1)NC(C1C=NC=CN=1)=O)N[C@H](B(O)O)CC(C)C

Computed Properties

Exact Mass: 384.1968855g/mol
Monoisotopic Mass: 384.1968855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 28
Rotatable Bond Count: 11
Complexity: 500
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 124Å²

(1R,2R)-Bortezomib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM137042-1g	((R)-3-methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid	1132709-15-9	95%+	1g	$2989	2021-08-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD254899-1g	((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid	1132709-15-9	98+%	1g	￥7273.0	2022-03-01
TRC	B675705-5mg	(1R,2R)-Bortezomib	1132709-15-9		5mg	$ 198.00	2023-09-08
TRC	B675705-50mg	(1R,2R)-Bortezomib	1132709-15-9		50mg	$ 1556.00	2023-09-08
Chemenu	CM137042-1g	((R)-3-methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid	1132709-15-9	95%+	1g	$1178	2023-03-04
Alichem	A099002165-1g	((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid	1132709-15-9	95%	1g	$2695.00	2023-09-04
SHENG KE LU SI SHENG WU JI SHU	sc-503929-5mg	(1R,2R)-Bortezomib,	1132709-15-9		5mg	￥2708.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-503929-5 mg	(1R,2R)-Bortezomib,	1132709-15-9		5mg	￥2,708.00	2023-07-11
Aaron	AR008XG0-25mg	((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid	1132709-15-9	97%	25mg	$279.00	2025-01-23
Aaron	AR008XG0-10mg	((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid	1132709-15-9	97%	10mg	$164.00	2025-01-23